Cas no 106013-95-0 (Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]-)
106013-95-0 structure
Product Name:Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]-
CAS No:106013-95-0
MF:C9H6BrClN2O2S
MW:321.578138828278
CID:1167874
Update Time:2024-07-26
Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]-
- Acetic acid, 2-[(7-bromo-5-chloro-1H-benzimidazol-2-yl)thio]-
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- Inchi: 1S/C9H6BrClN2O2S/c10-5-1-4(11)2-6-8(5)13-9(12-6)16-3-7(14)15/h1-2H,3H2,(H,12,13)(H,14,15)
- InChI Key: VBWVGDGXGBDWCM-UHFFFAOYSA-N
- SMILES: C(O)(=O)CSC1NC2=C(Br)C=C(Cl)C=C2N=1
Experimental Properties
- Density: 1.98±0.1 g/cm3(Predicted)
- Melting Point: 216 °C(Solv: ethanol (64-17-5))
- Boiling Point: 545.6±60.0 °C(Predicted)
- pka: 3.22±0.10(Predicted)
Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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